Cas no 188758-77-2 (4-chloro-6-ethylquinoline)

• Product Name: 4-chloro-6-ethylquinoline
• CAS No: 188758-77-2
• MF: C₁₁H₁₀ClN
• MW: 191.656801700592
• CID: 875671
• Update Time: 2025-10-29

4-chloro-6-ethylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-ethylquinoline
• AB52108
• CTK8E4956

• Inchi： 1S/C11H10ClN/c1-2-8-3-4-11-9(7-8)10(12)5-6-13-11/h3-7H,2H2,1H3
• InChI Key： VJTORLKSKVWEGQ-UHFFFAOYSA-N
• SMILES： CCC1C=C2C(N=CC=C2Cl)=CC=1

Computed Properties

• Exact Mass: 191.05000

Experimental Properties

• PSA: 12.89000
• LogP: 3.45060

Additional information on 4-chloro-6-ethylquinoline

4-Chloro-6-ethylquinoline (CAS No. 188758-77-2): A Versatile Chemical Compound with Diverse Applications

4-Chloro-6-ethylquinoline (CAS No. 188758-77-2) is a specialized quinoline derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure featuring a chloro and ethyl substituent, serves as a crucial intermediate in the synthesis of various high-value products. Researchers and industry professionals are increasingly exploring its potential due to its versatile reactivity and compatibility with multiple chemical processes.

The growing interest in 4-chloro-6-ethylquinoline is reflected in recent search trends, where queries like "4-chloro-6-ethylquinoline synthesis," "CAS 188758-77-2 applications," and "quinoline derivatives in drug discovery" have seen a steady rise. This compound's relevance is further highlighted by its role in addressing contemporary challenges, such as the development of novel therapeutic agents and sustainable agricultural solutions. Its structural features make it a valuable building block for designing molecules with enhanced biological activity and selectivity.

From a chemical perspective, 4-chloro-6-ethylquinoline exhibits notable stability and reactivity, making it suitable for various synthetic transformations. The presence of the chloro group at the 4-position and the ethyl group at the 6-position influences its electronic properties, enabling selective functionalization. These characteristics are particularly advantageous in medicinal chemistry, where the compound is used to develop quinoline-based pharmaceuticals targeting a range of diseases. Recent studies have explored its potential in creating inhibitors for enzymes involved in inflammatory and infectious diseases.

In the agrochemical sector, 4-chloro-6-ethylquinoline serves as a precursor for the synthesis of crop protection agents. Its derivatives have shown promise in controlling pests and pathogens, contributing to the development of more efficient and environmentally friendly solutions. The demand for such compounds is driven by the global push toward sustainable agriculture and the need to address food security challenges. Researchers are also investigating its utility in creating advanced materials, such as organic semiconductors and luminescent compounds, which are essential for next-generation electronic devices.

The market for quinoline derivatives, including 4-chloro-6-ethylquinoline, is expanding rapidly, with projections indicating sustained growth in the coming years. This trend is fueled by increasing investments in pharmaceutical R&D and the agrochemical industry's focus on innovation. Companies specializing in fine chemicals and custom synthesis are actively developing scalable and cost-effective methods to produce this compound, ensuring its availability for diverse applications. Additionally, advancements in green chemistry are paving the way for more sustainable production processes, aligning with global environmental goals.

For researchers and industry professionals seeking detailed information on 4-chloro-6-ethylquinoline, key resources include scientific databases, patent literature, and supplier catalogs. The compound's CAS number 188758-77-2 is a critical identifier for accessing reliable data and ensuring accurate sourcing. As the scientific community continues to uncover new applications for this versatile molecule, its significance in both academic and industrial settings is expected to grow, solidifying its position as a valuable tool in modern chemistry.